7-(Butylamino)-3-chloroquinoline-8-carbonitrile

• CAS No.: 88346-99-0
• Molecular Formula: C14H14ClN3
• Molecular Weight: 259.73 g/mol
• IUPAC Name: 7-(butylamino)-3-chloroquinoline-8-carbonitrile
• InChI: InChI=1S/C14H14ClN3/c1-2-3-6-17-13-5-4-10-7-11(15)9-18-14(10)12(13)8-16/h4-5,7,9,17H,2-3,6H2,1H3
• InChI Key: ZXVYXHCQVLQTRD-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C(C2=NC=C(C=C2C=C1)Cl)C#N

Description

7-(Butylamino)-3-chloroquinoline-8-carbonitrile is a useful research compound. Its molecular formula is C14H14ClN3 and its molecular weight is 259.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

44.5 g of 3,7-dichloro-8-cyanoquinoline in 200 g of n-butylamine were heated at 80° C. for 14 hours, the solution was poured onto ice water and extracted with twice 100 ml of methylene chloride, the combined extracts were dried with Na2SO4 and evaporated down, the oily residue was treated with ether, and the precipitated solid was filtered off under suction. 39 g of 7-n-butylamino-3-chloro-8-cyanoquinoline of melting point 89° C. were obtained. Yield: 75% of theory.